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Compound of Interest

Compound Name: Closiramine

Cat. No.: B1614964

For Researchers, Scientists, and Drug Development Professionals

Introduction: Closiramine is a chemical compound identified by the CAS Number 47135-88-6.
[1] As a potent chemical agent, meticulous handling and storage procedures are paramount to
ensure personnel safety, experimental integrity, and product stability. These application notes
provide detailed protocols for the safe handling, storage, and use of Closiramine powder in a
laboratory setting. The information herein is compiled from established safety guidelines for
handling chemical powders and data available for the structurally related and well-documented
compound, Clomipramine, a tricyclic antidepressant. Researchers should always consult the
specific Safety Data Sheet (SDS) provided by the supplier and adhere to their institution's
safety guidelines.

Physicochemical Properties and Safety Data

Understanding the fundamental properties and hazards of Closiramine is the first step toward
safe handling.

Physicochemical Data

The following table summarizes the key physicochemical properties of Closiramine and its
related compound, Clomipramine hydrochloride.
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Property Value Source

8-Chloro-11-(2-

(dimethylamino)ethyl)-6,11-
Chemical Name dihydro-5H- [1]

benzo(5,6)cyclohepta(l,2-

b)pyridine
Molecular Formula C1sH21CIN2 [1][2]
Molecular Weight 300.83 g/mol [2]
CAS Number 47135-88-6 [1]
Appearance White to off-white powder/solid  [3][4]

_ _ 189 - 190 °C (for
Melting Point _ _ [4][5]
Clomipramine HCI)

Water: 25-125 mg/mL (for
Clomipramine HCI) Ethanol:
~70 mg/mL (for Clomipramine
Solubility HCI) DMSO: ~70 mg/mL (for 516171
Clomipramine HCI) PBS (pH
7.2): ~0.5 mg/mL (for

Clomipramine HCI)

Hazard Identification and Safety Precautions

Closiramine should be handled as a hazardous substance. The following hazard statements
are based on data for Clomipramine.
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Hazard Statement

Precautionary Measures

Source

H302: Harmful if swallowed

P264: Wash skin thoroughly
after handling. P270: Do not
eat, drink or smoke when using
this product. P301+P312: IF
SWALLOWED: Call a POISON
CENTER/doctor if you feel

unwell.

H315: Causes skin irritation

P280: Wear protective gloves.
P302+P352: IF ON SKIN:

Wash with plenty of water.

H319: Causes serious eye

irritation

P280: Wear eye
protection/face protection.
P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

H335/H336: May cause
respiratory irritation,

drowsiness or dizziness

P261: Avoid breathing dust.
P271: Use only outdoors or in
a well-ventilated area.
P304+P340: IF INHALED:
Remove person to fresh air
and keep comfortable for

breathing.

Handling Protocols

Strict adherence to handling protocols is essential to minimize exposure and prevent

contamination.

Personal Protective Equipment (PPE)

All personnel must wear the following PPE when handling Closiramine powder:
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» Gloves: Wear non-reactive nitrile gloves.[8] Change gloves immediately if contaminated.
o Lab Coat: A buttoned lab coat should be worn to protect street clothing.
o Eye Protection: Safety glasses with side shields or goggles are mandatory.

o Respiratory Protection: For weighing or procedures that may generate dust, use a NIOSH-
certified respirator in a designated ventilated area.[9]

Engineering Controls

o Ventilation: All handling of Closiramine powder, especially weighing and stock solution
preparation, must be conducted in a certified chemical fume hood or a powder containment
hood to minimize inhalation exposure.[10]

o Designated Area: Designate a specific area for handling Closiramine to prevent cross-
contamination of the general laboratory space.

Experimental Protocol: Weighing and Preparing a Stock
Solution

This protocol outlines the steps for safely weighing Closiramine powder and preparing a stock
solution.

e Preparation:

[e]

Don all required PPE.

o

Ensure the chemical fume hood is functioning correctly.

o

Decontaminate the work surface and the analytical balance within the hood.

[¢]

Assemble all necessary materials: spatulas, weigh paper/boat, and vials.
» Weighing:

o Carefully transfer the required amount of Closiramine powder from the storage container
to the weigh paper or boat using a clean spatula.
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o Perform this task slowly and gently to avoid generating airborne dust.

o Close the primary container tightly immediately after dispensing.

¢ Solubilization:

o

Transfer the weighed powder into an appropriate vial.

o Add the chosen solvent (e.g., DMSO, ethanol) dropwise to the powder to wet it, which
helps prevent aerosolization.

o Add the remaining solvent to reach the desired final concentration.

o Cap the vial securely and vortex or sonicate until the powder is completely dissolved.
Stock solutions in organic solvents like ethanol and DMSO are reported to be around 10
mg/ml.[6]

e Labeling and Storage:

o Clearly label the vial with the compound name, concentration, solvent, date, and your
initials.

o Store the stock solution under the recommended conditions (see Section 3).
e Cleanup:

o Wipe down the spatula, balance, and fume hood surface with an appropriate solvent (e.g.,
70% ethanol) to decontaminate.

o Dispose of all contaminated disposables (weigh paper, gloves) as hazardous waste (see
Section 4.2).

o Wash hands thoroughly after the procedure.
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Final Steps
A/

Label Vial ——P| Clean Workspace

Dispose of all materials
Store Appropriately Dispose of Waste as hazardous waste
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Notes and Protocols for Closiramine
Powder]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1614964#handling-and-storage-of-closiramine-
powder]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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